N-(6-ethoxy-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide
Description
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide, also known as EF24, is a synthetic compound that has shown promising results in scientific research. EF24 belongs to the class of benzothiazole derivatives and has been studied extensively for its potential therapeutic applications in various diseases.
Scientific Research Applications
Antimicrobial Studies
This compound has been used in the synthesis of aminothiazole Schiff base ligands, which have shown strong antimicrobial activity. The ligands were designed by reacting 1,3-thiazol-2-amine and 6-ethoxy-1,3-benzothiazole-2-amine separately with 3-methoxy-2-hydroxybenzaldehyde . The ligands were then used for chelation with bivalent metal chlorides, resulting in compounds that showed strong antimicrobial activity against both Gram-positive and Gram-negative bacteria .
Antioxidant Studies
The same aminothiazole Schiff base ligands mentioned above have also demonstrated significant antioxidant activity. The antioxidant activity was evaluated using DPPH and ferric reducing power assays .
Anticancer Studies
Benzothiazole-based azo compounds, synthesized by diazotization of benzothiazole derivatives, have shown promising anticancer activity. These compounds were evaluated against different human cancer cell lines such as A549, K562, and MDA-MB-231 .
Synthesis of Metal Chelates
The compound has been used in the synthesis of aminothiazole-linked metal chelates. These chelates have been studied using density functional theory and have shown potential for various applications due to their bioactive nature .
Dye Synthesis
Benzothiazole derivatives, including this compound, have been used in the synthesis of dispersed azo dyes. These dyes have applications in various fields like organic light emitting diodes (OLEDs), supercapacitors, sensors, electrochemical studies, and molecular switches .
Drug Development
Benzothiazole derivatives are widely used in the field of pharmaceutical chemistry. They have diverse biological activities, including antibacterial, antifungal, antioxidant, and antiviral activities .
properties
IUPAC Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12F2N2O2S/c1-2-22-9-6-7-12-13(8-9)23-16(19-12)20-15(21)14-10(17)4-3-5-11(14)18/h3-8H,2H2,1H3,(H,19,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
POAWPQXZFKFUGW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=C(C=CC=C3F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F2N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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